2-(4-Ethyl-phenoxy)-N-[4-(5-methyl-isoxazol-3-ylsulfamoyl)-phenyl]-acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C20H21N3O5S/c1-3-15-4-8-17(9-5-15)27-13-20(24)21-16-6-10-18(11-7-16)29(25,26)23-19-12-14(2)28-22-19/h4-12H,3,13H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: DZOUDOIISGSPAW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NOC(=C3)C
• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol

Description

2-(4-Ethyl-phenoxy)-N-[4-(5-methyl-isoxazol-3-ylsulfamoyl)-phenyl]-acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMA401 and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

EMA401 acts by targeting the TRPV1 receptor, which is a member of the transient receptor potential (TRP) family of ion channels. TRPV1 is involved in the transmission of pain signals and is overexpressed in many cancer cells. EMA401 binds to the TRPV1 receptor and inhibits its activity, thereby reducing pain and inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
EMA401 has been found to have several biochemical and physiological effects. In pain management, EMA401 reduces chronic neuropathic pain without causing any significant side effects. In cancer treatment, EMA401 inhibits the growth of cancer cells by targeting the TRPV1 receptor, which is overexpressed in many cancer cells. In neurodegenerative diseases, EMA401 protects neurons from damage and improves cognitive function.

Advantages and Limitations for Lab Experiments

EMA401 has several advantages and limitations for lab experiments. Its advantages include its effectiveness in reducing chronic neuropathic pain and inhibiting the growth of cancer cells without causing any significant side effects. Its limitations include its limited solubility in water, which makes it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of EMA401. One direction is to develop more effective and targeted therapies for pain management, cancer treatment, and neurodegenerative diseases. Another direction is to study the potential side effects of EMA401 and develop strategies to minimize them. Additionally, further research is needed to understand the mechanism of action of EMA401 and its interactions with other drugs and chemicals.

Synthesis Methods

The synthesis of 2-(4-Ethyl-phenoxy)-N-[4-(5-methyl-isoxazol-3-ylsulfamoyl)-phenyl]-acetamide involves the reaction of 4-(5-methyl-isoxazol-3-ylsulfamoyl)-phenyl)-acetic acid with 4-Ethylphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction takes place in a solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature. The resulting product is purified by column chromatography or recrystallization to obtain pure EMA401.

Scientific Research Applications

EMA401 has been studied for its potential applications in various fields such as pain management, cancer treatment, and neurodegenerative diseases. In pain management, EMA401 has been found to be effective in reducing chronic neuropathic pain without causing any significant side effects. In cancer treatment, EMA401 has been shown to inhibit the growth of cancer cells by targeting the TRPV1 receptor, which is overexpressed in many cancer cells. In neurodegenerative diseases, EMA401 has been found to protect neurons from damage and improve cognitive function.